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Compound of Interest

Compound Name: Cesium dichromate

Cat. No.: B1587082 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the key thermochemical properties of

alkali metal dichromates, an important class of oxidizing agents with diverse applications in

chemical synthesis and industrial processes. Understanding their thermal stability, energy of

formation, and the energy inherent in their crystal structures is critical for safe handling,

process optimization, and the development of novel synthetic methodologies.

Summary of Thermochemical Data
The following table summarizes the key quantitative thermochemical data for the alkali metal

dichromates from Lithium to Cesium. The data has been compiled from various scholarly

sources and databases.
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Alkali Metal
Dichromate

Formula
Melting Point
(°C)

Decompositio
n Temperature
(°C)

Standard
Enthalpy of
Formation
(ΔHf°) (kJ/mol)
at 298.15 K

Lithium

Dichromate
Li₂Cr₂O₇ Not available Not available Not available

Sodium

Dichromate
Na₂Cr₂O₇ 356.7 400[1] -1982.0 ± 3.8[2]

Potassium

Dichromate
K₂Cr₂O₇ 398 500 -2033[3]

Rubidium

Dichromate
Rb₂Cr₂O₇ Not available Not available

-2058.5 ± 10.9

(estimated)[2]

Cesium

Dichromate
Cs₂Cr₂O₇ Not available Not available -2091.1 ± 2.8[2]

Thermal Decomposition
The thermal decomposition of alkali metal dichromates is a critical aspect of their

thermochemical profile. Upon strong heating, these compounds typically decompose to form

the corresponding alkali metal chromate, chromium(III) oxide, and oxygen gas.

The general equation for this decomposition is:

2 M₂Cr₂O₇(s) → 2 M₂CrO₄(s) + Cr₂O₃(s) + ³⁄₂ O₂(g)

(where M = Li, Na, K, Rb, Cs)

The stability of the dichromates against thermal decomposition generally increases down the

group, as indicated by the higher decomposition temperature of potassium dichromate

compared to sodium dichromate. While specific decomposition temperatures for lithium,

rubidium, and cesium dichromates are not readily available in the literature, it is expected that

rubidium and cesium dichromates will have even higher decomposition temperatures than the
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potassium salt due to the increasing stability of the larger cations. Lithium dichromate,

conversely, is expected to be the least thermally stable of the series.

Enthalpy of Formation
The standard enthalpy of formation (ΔHf°) provides insight into the thermodynamic stability of a

compound relative to its constituent elements. As observed in the data table, the standard

enthalpy of formation becomes increasingly negative as we move down the alkali metal group

from sodium to cesium. This trend indicates that the dichromate salts of the heavier alkali

metals are more thermodynamically stable. Data for lithium dichromate is not available, but

following the established trend, it would be expected to have the least negative enthalpy of

formation among the series.

Lattice Energy
Lattice energy is a measure of the strength of the electrostatic forces between the ions in a

crystal lattice. While specific experimental values for the lattice energies of alkali metal

dichromates are not available, a qualitative comparison can be made based on the principles of

ionic bonding. Lattice energy is directly proportional to the product of the ionic charges and

inversely proportional to the distance between the ions.

For the alkali metal dichromates, the charge on the cation is +1 and the charge on the

dichromate anion is -2 for all compounds in the series. Therefore, the primary factor influencing

the lattice energy will be the internuclear distance, which is related to the ionic radii of the alkali

metal cations.

As we descend the group from Lithium to Cesium, the ionic radius of the alkali metal cation

increases. This leads to a greater distance between the cation and the dichromate anion in the

crystal lattice. Consequently, the electrostatic attraction between the ions weakens, and the

lattice energy is expected to decrease down the group.

Therefore, the predicted trend for the lattice energy of alkali metal dichromates is:

Li₂Cr₂O₇ > Na₂Cr₂O₇ > K₂Cr₂O₇ > Rb₂Cr₂O₇ > Cs₂Cr₂O₇

Experimental Protocols
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The thermochemical data presented in this guide are typically determined using techniques

such as Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA).

Differential Scanning Calorimetry (DSC) and
Thermogravimetric Analysis (TGA)
Objective: To determine the melting point, decomposition temperature, and to study the thermal

stability of the alkali metal dichromates.

Methodology:

Sample Preparation: A small amount of the finely ground alkali metal dichromate salt

(typically 3-10 mg) is accurately weighed and placed in an inert sample pan (e.g., alumina or

platinum).

Instrumentation: A simultaneous DSC/TGA instrument is used for the analysis.

Experimental Conditions:

Atmosphere: The experiment is conducted under a dynamic inert atmosphere, typically

flowing nitrogen or argon, to prevent any oxidative side reactions.

Heating Rate: A constant heating rate, commonly 10 °C/min, is applied.

Temperature Program: The sample is heated from ambient temperature to a temperature

above its expected decomposition point (e.g., up to 600-700 °C).

Data Analysis:

The DSC curve plots the heat flow as a function of temperature. Endothermic events, such

as melting, appear as peaks, and the onset temperature of the peak is taken as the

melting point.

The TGA curve plots the change in mass as a function of temperature. The onset of a

significant mass loss indicates the beginning of decomposition.
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Logical Relationship of Thermal Decomposition
The following diagram illustrates the logical progression of the thermal decomposition of an

alkali metal dichromate.
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Caption: Thermal decomposition of alkali metal dichromates.

Experimental Workflow for Thermochemical Analysis
This diagram outlines the typical experimental workflow for analyzing the thermochemical

properties of alkali metal dichromates using DSC and TGA.
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Caption: DSC/TGA experimental workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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